Cas no 22880-03-1 (Conjugated Linoleic Acid, 90%(Mixture of Isomers))

• Product Name: Conjugated Linoleic Acid, 90%(Mixture of Isomers)
• CAS No: 22880-03-1
• MF: C₁₈H₃₂O₂
• MW: 280.445486068726
• CID: 1060827
• PubChem ID: 5282801
• Update Time: 2025-10-29

Conjugated Linoleic Acid, 90%(Mixture of Isomers) Chemical and Physical Properties

Names and Identifiers

• (10E,12Z)-10,12-Octadecadienoic acid
• Conjugated Linoleic Acid, 90%(Mixture of Isomers)
• trans-10-trans-12-octadecadienoic acid
• BP-29815
• trans-10, trans-12-octadecadienoic acid
• Conjugated Linoleic Acid (10E,12Z)
• 22880-03-1
• J-015397
• 2420-56-6
• Octadecadienic Acid Conjugated
• LMFA01030126
• C18:2n-6,8
• CHEBI:196532
• (10E,12E)-octadeca-10,12-dienoic acid
• 10E,12E-octadecadienoic acid
• Linoleic Acid, Conjugated, CLA
• DTXSID601282338
• 10(E),12(Z)-Conjugated linoleic acid
• 10,12-linoleic acid
• Conjugated Linoleic Acid, 90%
• J-015398
• 10,12-octadecadienoic acid
• Mikusch's acid
• J-014885
• 10(e),12(z)-octadecadienoic acid
• trans,trans-octadeca-10,12-dienoic acid
• 18:2, n-6,8
• CHEBI:36331
• Q27116793
• C18:2, n-6,8
• 1072-36-2
• 10,12-Octadecadienoicacid, (10E,12Z)- (9CI)

• Inchi： 1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-9H,2-5,10-17H2,1H3,(H,19,20)/b7-6+,9-8+
• InChI Key： GKJZMAHZJGSBKD-BLHCBFLLSA-N
• SMILES： OC(CCCCCCCC/C=C/C=C/CCCCC)=O

Computed Properties

• Exact Mass: 280.24036
• Monoisotopic Mass: 280.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives

Additional information on Conjugated Linoleic Acid, 90%(Mixture of Isomers)

Conjugated Linoleic Acid (CLA): A Comprehensive Overview

Conjugated linoleic acid, or Conjugated Linoleic Acid (CLA), is a naturally occurring fatty acid that has garnered significant attention in the fields of nutrition, health, and wellness. With the CAS number 22880-03-1, this compound is a mixture of isomers, primarily consisting of cis-9, trans-11 and trans-10, cis-12 linoleic acid. CLA is renowned for its potential health benefits, which include weight management, anti-inflammatory properties, and immune system support. This article delves into the latest research findings and applications of CLA, providing a detailed exploration of its properties and significance.

The discovery of CLA dates back to the early 1980s when researchers identified it as a naturally occurring compound in certain foods, particularly in grass-fed beef and dairy products. Since then, extensive studies have been conducted to understand its biological effects and mechanisms of action. One of the most notable benefits of CLA is its role in adipose tissue regulation, where it has been shown to promote fat loss while preserving lean muscle mass. This makes it a popular ingredient in weight-loss supplements and functional foods.

Recent studies have highlighted the potential of CLA in modulating the immune system. Research indicates that CLA can enhance the activity of immune cells, such as natural killer (NK) cells, which play a crucial role in defending the body against pathogens and cancer cells. Additionally, CLA has demonstrated anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that CLA may be beneficial for individuals with chronic inflammatory conditions, such as arthritis and cardiovascular diseases.

The application of CLA extends beyond human health. In the agricultural sector, CLA has been explored as a feed additive for livestock to improve meat quality and reduce fat deposition. Furthermore, CLA has shown promise in skincare products due to its ability to protect against oxidative stress and promote skin health. Recent advancements in nanotechnology have enabled the development of nano-encapsulated CLA, which enhances its bioavailability and stability for use in cosmetic formulations.

One area of ongoing research is the investigation of CLA's effects on metabolic syndrome. Studies suggest that CLA may improve insulin sensitivity and reduce blood glucose levels, making it a potential adjunct therapy for type 2 diabetes. However, more clinical trials are needed to confirm these findings and establish optimal dosages for therapeutic applications.

In conclusion, conjugated linoleic acid (CLA) is a versatile compound with a wide range of applications in nutrition, health, and cosmetics. Its ability to regulate adipose tissue, modulate immune function, and exhibit anti-inflammatory properties underscores its importance as a natural bioactive compound. As research continues to uncover new insights into its mechanisms and benefits, CLA is poised to play an even greater role in promoting human health and well-being.